Cas no 2229444-07-7 (1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine)
1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2229444-07-7
- 1-(3-ethyloxetan-3-yl)cyclobutan-1-amine
- EN300-1814826
- 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine
-
- Inchi: 1S/C9H17NO/c1-2-8(6-11-7-8)9(10)4-3-5-9/h2-7,10H2,1H3
- InChI Key: SCKBDDKRMMLAFC-UHFFFAOYSA-N
- SMILES: O1CC(CC)(C1)C1(CCC1)N
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814826-0.05g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1814826-0.1g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1814826-0.25g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1814826-0.5g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1814826-1.0g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 1.0g |
$986.0 | 2023-07-10 | ||
| Enamine | EN300-1814826-2.5g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1814826-5.0g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 5.0g |
$2858.0 | 2023-07-10 | ||
| Enamine | EN300-1814826-10.0g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 10.0g |
$4236.0 | 2023-07-10 | ||
| Enamine | EN300-1814826-1g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1814826-5g |
1-(3-ethyloxetan-3-yl)cyclobutan-1-amine |
2229444-07-7 | 5g |
$2858.0 | 2023-09-19 |
1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine
Introduction to 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine (CAS No: 2229444-07-7) and Its Emerging Applications in Chemical Biology
The compound 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine (CAS No: 2229444-07-7) represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of chemical biology. Its molecular architecture, featuring a cyclobutane ring substituted with an ethoxyxetane moiety and an amine functional group, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the structural features, synthetic pathways, and most notably, the latest research applications of this compound, highlighting its potential in drug discovery and molecular recognition.
The structural motif of 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine is characterized by a rigid cyclobutane ring, which imparts conformational constraints to the molecule. This rigidity can be advantageous in designing molecules with specific binding properties, as it limits unwanted rotational freedom and enhances target specificity. The presence of the ethoxyxetane group introduces additional flexibility, allowing for conformational adaptability while maintaining overall structural stability. The amine functionality at the 1-position serves as a reactive handle for further derivatization, enabling the attachment of various pharmacophores or recognition elements.
From a synthetic perspective, the preparation of 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine involves multi-step organic transformations that highlight its synthetic accessibility. The synthesis typically begins with the formation of the cyclobutane core, often through cycloaddition reactions such as [2+2] or [4+2] processes. Subsequent functionalization of the cyclobutane ring with the ethoxyxetane moiety requires precise control over reaction conditions to ensure high selectivity and yield. The introduction of the amine group is usually achieved through nucleophilic substitution or reduction reactions, depending on the preceding synthetic steps.
Recent advancements in chemical biology have demonstrated the utility of 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine as a scaffold for developing small-molecule inhibitors targeting various biological pathways. One particularly intriguing application lies in its use as a ligand for enzyme inhibition. Studies have shown that derivatives of this compound can interact with specific enzymes by mimicking natural substrates or allosteric sites. For instance, modifications to the ethoxyxetane group have been explored to enhance binding affinity to proteases involved in inflammatory pathways. These findings are supported by computational modeling studies that predict favorable interactions between 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine derivatives and target enzymes.
In addition to enzyme inhibition, 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine has been investigated for its potential as a modulator of receptor activity. The rigid cyclobutane core and flexible ethoxyxetane group provide an ideal framework for designing molecules that can selectively bind to membrane-bound receptors without causing off-target effects. Preliminary experiments have indicated that certain derivatives exhibit promising activity against receptors implicated in neurological disorders. Further research is ongoing to optimize these derivatives for improved pharmacokinetic properties and therapeutic efficacy.
The adaptability of 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine also extends to its application in materials science and nanotechnology. Its unique structural features make it a suitable candidate for designing molecular recognition elements such as ligands for metal ions or substrates for catalytic reactions. Researchers have explored its use in creating supramolecular assemblies by leveraging non-covalent interactions between the ethoxyxetane and amine groups. These assemblies exhibit interesting properties that could be exploited in sensor technology or drug delivery systems.
The growing interest in 1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine underscores its significance as a building block in modern chemical biology. Ongoing research efforts are focused on expanding its synthetic toolbox and exploring new applications in drug discovery and molecular engineering. Collaborative studies between organic chemists, biochemists, and computational scientists are expected to yield innovative derivatives with enhanced biological activity and therapeutic potential.
2229444-07-7 (1-(3-Ethyloxetan-3-yl)cyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)